Cas no 53718-30-2 (1H-Inden-5-ol,1-ethyl-2,3-dihydro-1,3,3-trimethyl-)

• Product Name: 1H-Inden-5-ol,1-ethyl-2,3-dihydro-1,3,3-trimethyl-
• CAS No: 53718-30-2
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• CID: 369073
• PubChem ID: 104571
• Update Time: 2025-04-19

1H-Inden-5-ol,1-ethyl-2,3-dihydro-1,3,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-5-ol,1-ethyl-2,3-dihydro-1,3,3-trimethyl-
• 1-ethyl-1,3,3-trimethyl-2H-inden-5-ol
• 1-ethyl-1,3,3-trimethylindan-5-ol
• 1-ethyl-1,3,3-trimethyl-2,3-dihydro-1H-inden-5-ol
• NS00057806
• EINECS 258-719-2
• 5-hydroxy-1,3,3-trimethyl-1-ethyl indane
• SCHEMBL11159812
• ZWXLWYJXJMJPSB-UHFFFAOYSA-N
• 53718-30-2
• DTXSID80968477

• Inchi： 1S/C14H20O/c1-5-14(4)9-13(2,3)12-8-10(15)6-7-11(12)14/h6-8,15H,5,9H2,1-4H3
• InChI Key： ZWXLWYJXJMJPSB-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)C(C)(C)CC2(C)CC

Computed Properties

• Exact Mass: 204.1515
• Monoisotopic Mass: 204.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23